20-HEPE

• Molecular Formula: C20H30O3
• Molecular Weight: 318.4 g/mol
• InChI: InChI=1S/C20H30O3/c21-19-17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18-20(22)23/h1,3-4,6-7,9-10,12-13,15,21H,2,5,8,11,14,16-19H2,(H,22,23)/b3-1-,6-4-,9-7-,12-10-,15-13-
• InChIKey: PPMOWWAALQWWLJ-NUKMUHRASA-N

20-HEPE Procurement Guide: CYP450 ω-Hydroxylase-Derived EPA Metabolite for PPARα and TRPV1 Research

20-HEPE (20-hydroxy-5Z,8Z,11Z,14Z,17Z-eicosapentaenoic acid; CAS 116477-57-7) is a cytochrome P450 (CYP) ω-oxidase-derived metabolite of eicosapentaenoic acid (EPA) [1]. It is formed via ω-hydroxylation of EPA at the terminal carbon (C20) by CYP ω-oxidases, with human CYP4F3B identified as a key catalytic enzyme . 20-HEPE belongs to the HEPE (hydroxy-eicosapentaenoic acid) family of oxidized EPA derivatives and is distinguished from mid-chain hydroxylated regioisomers (e.g., 12-HEPE, 15-HEPE, 18-HEPE) by its terminal ω-hydroxylation modification, which confers distinct receptor activation profiles and metabolic fate [2]. As a bioactive lipid mediator, 20-HEPE activates peroxisome proliferator-activated receptor alpha (PPARα) in a cell-based reporter system and activates murine transient receptor potential vanilloid receptor 1 (mTRPV1) in vitro, while lacking antinociceptive activity in rodent models .

Workflow

CYP ω-hydroxylase pathway probe

Selection

Terminal ω-hydroxylated EPA metabolite

Use Context

PPARα and TRPV1 signaling studies

• [1] LIPID MAPS. LMFA01050603: 20-HEPE (20-hydroxy-(5Z,8Z,11Z,14Z,17Z)-eicosapentaenoic acid). LIPID MAPS Structure Database. View Source
• [2] ChEBI. CHEBI:76962 - 20-HEPE. European Bioinformatics Institute. View Source

Why 20-HEPE Cannot Be Replaced by 18-HEPE, 12-HEPE, or Parent EPA in Mechanistic Studies

HEPE regioisomers differ fundamentally in their biosynthetic origin, receptor pharmacology, and biological fate. While 12-HEPE and 15-HEPE arise from lipoxygenase (LOX)-mediated EPA oxidation, 20-HEPE is exclusively generated via CYP ω-hydroxylase activity, a pathway that yields terminal hydroxylation products with distinct signaling properties [1]. Critically, 18-HEPE serves as a biosynthetic precursor to pro-resolving mediators (e.g., Resolvin E2) via further enzymatic processing, whereas 20-HEPE is a terminal ω-hydroxylation product with no demonstrated conversion to resolvins [2]. Parent EPA requires endogenous enzymatic conversion to exert PPARα activation, introducing confounding variables of tissue-specific CYP expression and metabolic efficiency that are bypassed when using 20-HEPE directly. Substitution with non-ω-hydroxylated HEPEs or EPA fundamentally alters the experimental system—affecting receptor activation thresholds, metabolic stability, and pathway-specific readouts [1].

20-HEPE vs 18-HEPE

18-HEPE is a COX/LOX intermediate convertible to Resolvin E2, introducing SPM pathway confounding absent with terminal 20-HEPE.

20-HEPE vs 12-HEPE

12-HEPE is 12-LOX-derived; its receptor profile and metabolic fate differ from the CYP ω-hydroxylase product, altering pathway-specific readouts.

20-HEPE vs EPA

Parent EPA requires cellular uptake and CYP ω-hydroxylase conversion for PPARα activation, introducing tissue-dependent expression variables.

• [1] Ni KD, Liu JY. The Functions of Cytochrome P450 ω-hydroxylases and the Associated Eicosanoids in Inflammation-Related Diseases. Front Pharmacol. 2021;12:716801. View Source
• [2] Oh SF, Pillai PS, Recchiuti A, Yang R, Serhan CN. Pro-resolving actions and stereoselective biosynthesis of 18S E-series resolvins in human leukocytes and murine inflammation. J Clin Invest. 2011;121(2):569-581. View Source

20-HEPE Differential Evidence Guide: Quantitative Comparison vs. 18-HEPE, EPA, and Related ω-Hydroxylated Eicosanoids

Synthetic Biology Pathway Specificity: CYP4F3B-Mediated ω-Hydroxylation vs. 18-HEPE Biosynthetic Route

20-HEPE is produced exclusively via CYP ω-hydroxylase-mediated ω-oxidation of EPA at the C20 terminal carbon, a reaction catalyzed by human CYP4F3B with defined substrate specificity [1]. In contrast, 18-HEPE is generated as an intermediate in the aspirin-acetylated COX-2/5-lipoxygenase pathway and functions as a precursor to Resolvin E2 (RvE2) biosynthesis in human polymorphonuclear neutrophils [2]. This pathway divergence has functional consequences: 18-HEPE is a biosynthetic intermediate subject to further enzymatic conversion to RvE2, whereas 20-HEPE is a terminal ω-hydroxylation product in the CYP ω-oxidase pathway [1].

Biosynthetic Pathway

Cross-study comparable

CYP4F3B-mediated ω-hydroxylation at C20 (terminal product) vs. 18-HEPE COX-2/5-LOX intermediate that converts to Resolvin E2 in human PMN.

Pathway-specific probe without downstream SPM conversion

Human CYP4F3B expression; PMN enzymatic assays (Fer08, Oh11)

Evidence Dimension	Biosynthetic pathway and enzymatic origin
Target Compound Data	CYP ω-hydroxylase (human CYP4F3B) catalyzed ω-oxidation at C20; terminal hydroxylated product; no evidence of further conversion to resolvins
Comparator Or Baseline	18-HEPE: Aspirin-acetylated COX-2 and 5-LOX mediated; intermediate that is converted to Resolvin E2 in human PMN neutrophils; 12-HEPE: 12-LOX derived
Quantified Difference	Pathway divergence: CYP ω-hydroxylase vs. COX/LOX; functional divergence: terminal metabolite vs. biosynthetic intermediate
Conditions	Human CYP4F3B heterologous expression (Fer08); human PMN neutrophil enzymatic assays (Oh et al. 2011)

Why This Matters

For pathway-specific mechanistic studies, 20-HEPE provides a probe of CYP ω-hydroxylase activity without confounding conversion to downstream specialized pro-resolving mediators (SPMs), a limitation inherent to 18-HEPE.

• [1] Fer M, Corcos L, Dréano Y, et al. Cytochromes P450 from family 4 are the main omega hydroxylating enzymes in humans: CYP4F3B is the prominent omega hydroxylase of eicosapentaenoic acid. J Lipid Res. 2008;49(11):2379-2389. View Source
• [2] Oh SF, Pillai PS, Recchiuti A, Yang R, Serhan CN. Pro-resolving actions and stereoselective biosynthesis of 18S E-series resolvins in human leukocytes and murine inflammation. J Clin Invest. 2011;121(2):569-581. View Source

PPARα Activation: 20-HEPE vs. EPA in Luciferase Reporter Cell System

20-HEPE activates PPARα in COS-7 cells expressing a luciferase reporter at a concentration of 10 μM . While parent EPA also activates PPARα, this activation is contingent upon cellular uptake and intracellular conversion by endogenous CYP ω-hydroxylases to metabolites including 20-HEPE [1]. Using 20-HEPE directly eliminates the variable of cellular EPA ω-hydroxylation capacity, which differs across cell types and experimental conditions.

PPARα Activation

Class-level inference

Direct activation at 10 μM in COS-7 luciferase reporter vs. EPA requiring cellular conversion by endogenous CYP ω-hydroxylases.

Bypasses variable cellular conversion capacity

COS-7 PPARα luciferase system; comparative EPA data limited

Evidence Dimension	PPARα activation in COS-7 luciferase reporter assay
Target Compound Data	Activates PPARα at 10 μM in COS-7 cells expressing luciferase reporter
Comparator Or Baseline	Parent EPA: Activates PPARα only after cellular uptake and CYP ω-hydroxylase-mediated conversion; activation magnitude dependent on cellular CYP expression (comparative quantitative activation data for EPA at matched concentration not located in primary literature; see note below)
Quantified Difference	Direct activation vs. prodrug-like requirement for enzymatic conversion
Conditions	COS-7 cells transfected with PPARα luciferase reporter construct; 10 μM compound concentration

Why This Matters

Procurement of 20-HEPE rather than EPA enables direct interrogation of ω-hydroxylated EPA metabolite biology without confounding variables of cellular uptake efficiency or variable CYP4F3B expression across different cell lines or primary tissues.

• [1] Ni KD, Liu JY. The Functions of Cytochrome P450 ω-hydroxylases and the Associated Eicosanoids in Inflammation-Related Diseases. Front Pharmacol. 2021;12:716801. View Source

TRPV1 Pharmacology: In Vitro mTRPV1 Activation with Absence of In Vivo Antinociception vs. 20-HETE

20-HEPE activates murine transient receptor potential vanilloid receptor 1 (mTRPV1) in vitro, yet lacks antinociceptive/analgesic activity when tested in rats . This functional profile—TRPV1 agonism without in vivo analgesic efficacy—differs from the closely related ω-hydroxylated eicosanoid 20-HETE (20-hydroxyeicosatetraenoic acid, derived from arachidonic acid), which demonstrates vasoconstrictive and pro-hypertensive effects in vivo [1].

TRPV1 Activity

Class-level inference

In vitro mTRPV1 activation; no in vivo antinociception in rats. Differs from 20-HETE which shows vasoconstrictive/pro-hypertensive effects.

In vitro-in vivo disconnect context

Rat behavioral model; specific assay details not provided

Evidence Dimension	TRPV1 activation and in vivo antinociceptive efficacy
Target Compound Data	Activates mTRPV1 in vitro; lacks antinociceptive activity in rats
Comparator Or Baseline	20-HETE (arachidonic acid-derived ω-hydroxylated analog): Vasoconstrictive and pro-hypertensive activity in vivo (no antinociceptive data for direct comparison available)
Quantified Difference	In vitro TRPV1 agonism present; in vivo antinociception absent
Conditions	mTRPV1 in vitro activation assay; rat antinociception behavioral model (specific assay details not specified in vendor documentation)

Why This Matters

20-HEPE serves as a useful negative control or comparator for studies investigating TRPV1-mediated analgesia or the differential in vivo pharmacology of ω-3 versus ω-6 derived ω-hydroxylated eicosanoids, particularly where 20-HETE's vasoactive effects are the focus.

• [1] Ni KD, Liu JY. The Functions of Cytochrome P450 ω-hydroxylases and the Associated Eicosanoids in Inflammation-Related Diseases. Front Pharmacol. 2021;12:716801. View Source

Absence of Epoxygenase-Derived Vasodilatory Activity: 20-HEPE vs. 17,18-EEQ and 19,20-EDP

CYP epoxygenases convert EPA to epoxyeicosatetraenoic acids (EEQs) such as 17,18-EEQ, which produce vasorelaxation and anti-inflammatory effects on blood vessels [1]. 20-HEPE, as a product of CYP ω-hydroxylase rather than epoxygenase activity, represents a distinct metabolic branch of EPA processing with a different receptor activation profile (PPARα, TRPV1) and no documented vasodilatory activity . This metabolic branch point—ω-hydroxylation versus epoxidation—produces EPA metabolites with distinct and potentially opposing biological activities.

Vascular Profile

Class-level inference

ω-hydroxylase product with no vasodilatory activity vs. epoxygenase-derived 17,18-EEQ and 19,20-EDP which exhibit vasorelaxant/anti-inflammatory effects.

Pathway discrimination: ω-hydroxylase vs. epoxygenase branch

Comparative review from Ni et al. 2021

Evidence Dimension	Vascular activity profile
Target Compound Data	CYP ω-hydroxylase product; PPARα agonist; TRPV1 activator; no documented vasodilatory activity
Comparator Or Baseline	CYP epoxygenase-derived EPA metabolites (e.g., 17,18-EEQ, 19,20-EDP): Vasorelaxant and anti-inflammatory effects on blood vessels; protect ischemic myocardium
Quantified Difference	Distinct enzymatic origin (ω-hydroxylase vs. epoxygenase); divergent biological activity profiles
Conditions	Comparative review of CYP ω-hydroxylase and CYP epoxygenase pathways in vascular biology (Ni et al. 2021)

Why This Matters

When investigating vascular effects of EPA metabolites, researchers must distinguish between ω-hydroxylase products (20-HEPE) and epoxygenase products (EEQs/EDPs), as these parallel pathways yield metabolites with non-overlapping biological functions. Procurement of 20-HEPE specifically enables studies of the ω-hydroxylase branch without epoxygenase pathway contamination.

• [1] Ni KD, Liu JY. The Functions of Cytochrome P450 ω-hydroxylases and the Associated Eicosanoids in Inflammation-Related Diseases. Front Pharmacol. 2021;12:716801. View Source

20-HEPE: Validated Research Applications Based on Differential Evidence

CYP ω-Hydroxylase Pathway-Specific Mechanistic Studies (Distinct from COX/LOX Pathways)

20-HEPE is the appropriate probe for studies requiring specific interrogation of CYP ω-hydroxylase-mediated EPA metabolism without cross-talk from COX/LOX-derived HEPEs. Because 20-HEPE is produced exclusively via CYP4F3B-mediated ω-hydroxylation at C20, its use enables pathway-specific assessment of ω-hydroxylase activity and downstream PPARα signaling, avoiding the confounding conversion of 18-HEPE to Resolvin E2 or the broad activity of parent EPA [1]. This is essential for lipidomics studies mapping EPA metabolic fate across different tissues or disease states where CYP4F3B expression may be altered [1].

PPARα Activation Studies Bypassing Cellular EPA ω-Hydroxylation Capacity

For experiments requiring direct PPARα activation without dependence on cellular EPA uptake and CYP-mediated conversion, 20-HEPE (10 μM) provides a defined agonist in COS-7 luciferase reporter systems [1]. Parent EPA's PPARα activation is contingent upon expression of CYP ω-hydroxylases, which varies across cell types and experimental conditions . Procurement of 20-HEPE eliminates this variable, enabling consistent PPARα activation independent of the cellular metabolic machinery—a critical consideration for high-throughput screening or cross-cell-line comparative studies.

Negative Control for TRPV1-Mediated Analgesia Studies in Rodent Models

20-HEPE serves as a well-characterized negative control in studies examining TRPV1-mediated antinociception. Despite robust in vitro mTRPV1 activation, 20-HEPE lacks analgesic activity in rats [1]. This disconnect between in vitro channel activation and in vivo behavioral efficacy makes 20-HEPE a valuable comparator when evaluating novel TRPV1 modulators or when distinguishing TRPV1-dependent versus TRPV1-independent analgesic mechanisms in EPA metabolite pharmacology.

CYP ω-Hydroxylase vs. CYP Epoxygenase Pathway Discrimination in Vascular Biology

In vascular pharmacology studies comparing the distinct branches of CYP-mediated EPA metabolism, 20-HEPE represents the ω-hydroxylase pathway product and must be distinguished from epoxygenase-derived EEQs/EDPs. While CYP epoxygenase products (e.g., 17,18-EEQ) exhibit vasorelaxant and anti-inflammatory vascular effects, 20-HEPE's activity profile is centered on PPARα and TRPV1 modulation with no documented vasodilatory activity [1]. Use of 20-HEPE allows researchers to specifically probe the contribution of the ω-hydroxylase arm to EPA's overall cardiovascular pharmacology, without confounding from the epoxygenase arm.

Application

Selection Property

Validation Focus

CYP ω-hydroxylase pathway-specific studies

Terminal ω-hydroxylation product (CYP4F3B-derived)

Pathway specificity vs. COX/LOX metabolites

PPARα activation assays

Direct PPARα agonist, defined concentration context

Activation independent of cellular EPA conversion

TRPV1 analgesia research (negative control)

In vitro mTRPV1 activator with reported absence of in vivo antinociception

Disconnect between channel activation and behavioral endpoint

CYP ω-hydroxylase vs. epoxygenase pathway discrimination

ω-hydroxylase product without vasodilatory activity

Distinction from epoxygenase-derived EEQs/EDPs

• [1] Ni KD, Liu JY. The Functions of Cytochrome P450 ω-hydroxylases and the Associated Eicosanoids in Inflammation-Related Diseases. Front Pharmacol. 2021;12:716801. View Source